Cas no 161874-92-6 (4-chloro-2-methyl-Pyrido[2,3-d]pyrimidine)

• Product Name: 4-chloro-2-methyl-Pyrido[2,3-d]pyrimidine
• CAS No: 161874-92-6
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• CID: 109840
• PubChem ID: 13724317
• Update Time: 2025-04-18

4-chloro-2-methyl-Pyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methyl-Pyrido[2,3-d]pyrimidine
• 4-chloro-2-methylpyrido[2,3-d]pyrimidine
• Pyrido[2,3-d]pyrimidine,4-chloro-2-methyl-
• Pyrido[2,3-d]pyrimidine,4-chloro-2-methyl
• DTXSID30547695
• A936675
• 161874-92-6
• AKOS006308916
• AMY15827
• Pyrido[2,3-d]pyrimidine, 4-chloro-2-methyl-
• SCHEMBL2259110
• AT14197

• Inchi： 1S/C8H6ClN3/c1-5-11-7(9)6-3-2-4-10-8(6)12-5/h2-4H,1H3
• InChI Key： UFDVSGMJVMECEY-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=NC2=NC(C)=N1

Computed Properties

• Exact Mass: 179.02500
• Monoisotopic Mass: 179.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67000
• LogP: 1.98660